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Compound of Interest

Compound Name: Nona-1,4-dien-3-one

Cat. No.: B15434334 Get Quote

Nona-1,4-dien-3-one: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Nona-1,4-dien-3-one, a dienone of

interest in organic synthesis and potentially in pharmacological research. Due to the limited

availability of specific experimental data for this compound in peer-reviewed literature, this

guide presents its fundamental molecular properties, a generalized synthetic protocol, and an

overview of the known biological activities of the broader class of dienones.

Core Molecular Attributes
Nona-1,4-dien-3-one is an acyclic ketone with two carbon-carbon double bonds. Its systematic

name indicates a nine-carbon chain with a ketone at the third position and double bonds

starting at the first and fourth positions.

Property Value

Molecular Formula C₉H₁₄O

Molecular Weight 138.21 g/mol

Canonical SMILES CCCCC=CC(=O)C=C

InChI Key
InChI=1S/C9H14O/c1-3-5-6-7-8-9(10)4-

2/h3,5,7H,2,4,6,8H2,1H3
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General Experimental Protocols: Synthesis of a
Dienone
While a specific, validated synthesis for Nona-1,4-dien-3-one is not readily found in the

literature, a plausible and general approach for the synthesis of α,β,γ,δ-unsaturated ketones

can be proposed based on established organic chemistry principles. One common method

involves an aldol condensation followed by dehydration.

A Generalized Two-Step Synthesis Protocol:

Step 1: Aldol Condensation. An enolate is formed from a ketone, which then reacts with an

α,β-unsaturated aldehyde. For the synthesis of Nona-1,4-dien-3-one, one could

hypothetically react the enolate of 2-hexanone with propenal.

Reaction: The enolate of 2-hexanone is generated using a suitable base, such as lithium

diisopropylamide (LDA), in an aprotic solvent like tetrahydrofuran (THF) at low

temperatures (e.g., -78 °C).

Addition: Propenal is then added to the reaction mixture, leading to the formation of a β-

hydroxy ketone.

Step 2: Dehydration. The resulting β-hydroxy ketone is then dehydrated to form the

conjugated dienone.

Reaction: This can often be achieved by heating the β-hydroxy ketone in the presence of

an acid or base catalyst. For example, refluxing in the presence of a catalytic amount of p-

toluenesulfonic acid in a solvent that allows for the removal of water (e.g., benzene or

toluene with a Dean-Stark apparatus) would be a common approach.

Purification: The final product would typically be purified using column chromatography on silica

gel with a suitable solvent system (e.g., a mixture of hexanes and ethyl acetate).

Potential Biological Significance of Dienones
The dienone structural motif is present in a variety of biologically active molecules. While the

specific activity of Nona-1,4-dien-3-one is not documented, the broader class of dienone-

containing compounds has been the subject of significant research.
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Dienones, particularly those with a 1,5-diaryl-3-oxo-1,4-pentadienyl pharmacophore, have been

extensively studied for their biological responses.[1][2] A common characteristic of these

compounds is their ability to target the ubiquitin-proteasome system (UPS), which is crucial for

the viability of cancer cells.[1][2]

Other reported biological activities for various dienone compounds include:

Anti-inflammatory and Antiviral Activity[1][2]

Antiparasitic Activity, with some dienones showing activity against the malaria parasite

Plasmodium falciparum.[1]

It is important to note that these activities are for the general class of dienones and have not

been specifically demonstrated for Nona-1,4-dien-3-one.

Visualizing a General Synthetic Workflow
The following diagram illustrates a generalized workflow for the synthesis of an α,β,γ,δ-

unsaturated ketone, as described in the experimental protocol section.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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